Cas no 35216-52-5 (1-tert-butylaziridine-2-carbonitrile)
35216-52-5 structure
Product Name:1-tert-butylaziridine-2-carbonitrile
CAS No:35216-52-5
MF:C7H12N2
MW:124.183581352234
CID:920031
PubChem ID:326595
Update Time:2025-04-19
1-tert-butylaziridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-butylaziridine-2-carbonitrile
- 1-tert.-butyl-2-cyanoaziridine
- 1-tert-Butyl-2-aziridincarbonitril
- 1-tert-Butyl-2-cyan-aziridin
- 1-tert-butyl-2-cyanoaziridine
- 1-tert-butyl-aziridine-2-carbonitrile
- AC1L6YPG
- cyano-2 t-butyl-1 aziridine
- NSC298272
- NSC-298272
- DTXSID30315937
- SCHEMBL11149973
- 35216-52-5
- 1-t-butyl-2-cyanoaziridine
-
- Inchi: 1S/C7H12N2/c1-7(2,3)9-5-6(9)4-8/h6H,5H2,1-3H3
- InChI Key: BSBUUBUYBRAQMM-UHFFFAOYSA-N
- SMILES: N1(CC1C#N)C(C)(C)C
Computed Properties
- Exact Mass: 124.10016
- Monoisotopic Mass: 124.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.8Ų
Experimental Properties
- Density: 0.97
- Boiling Point: 185.4°C at 760 mmHg
- Flash Point: 61.7°C
- Refractive Index: 1.481
- PSA: 26.8
- LogP: 0.93058
1-tert-butylaziridine-2-carbonitrile Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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